Cas no 868406-71-7 (4-Amino-5-bromo-2-chloro-benzoic acid methyl ester)

• Product Name: 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester
• CAS No: 868406-71-7
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 4777054
• PubChem ID: 58946968
• Update Time: 2026-02-27

4-Amino-5-bromo-2-chloro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-bromo-2-chloro-benzoic acid methyl ester
• methyl 4-amino-5-bromo-2-chlorobenzoate
• AMY202100129
• Benzoic acid, 4-amino-5-bromo-2-chloro-, methyl ester
• 4-Amino-5-bromo-2-chlorobenzoic acid methyl ester
• SCHEMBL5595287
• BRWMPJAKIUAACC-UHFFFAOYSA-N
• 868406-71-7
• MFCD23707492
• BS-45759
• E74910
• CS-0145062
• 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester

• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,11H2,1H3
• InChI Key： BRWMPJAKIUAACC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=CC=1N)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.676±0.06 g/cm3(Predicted)
• Boiling Point: 366.9±37.0 °C(Predicted)
• pka: -0.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester

Professional Introduction to 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester (CAS No. 868406-71-7)

4-Amino-5-bromo-2-chloro-benzoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 868406-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of halogenated benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of an amino group, bromine, and chlorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, often serving as a scaffold for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms into the benzene ring enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the construction of more complex structures.

One of the most compelling aspects of 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against enzymes involved in cancer progression. The amino and ester functionalities provide versatile handles for chemical modifications, allowing chemists to fine-tune the pharmacological profile of the resulting molecules.

Recent advancements in computational chemistry have further highlighted the significance of 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, suggesting its potential as a lead compound for drug discovery. The presence of both electron-donating and electron-withdrawing groups on the benzene ring creates a balance that enhances binding affinity to protein receptors. This has opened up new avenues for designing drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester has found utility in materials science. Its ability to undergo selective reactions with other organic molecules makes it a valuable building block for synthesizing polymers and advanced materials. These materials may find applications in electronics, coatings, and other high-tech industries where precise molecular control is essential.

The industrial production of 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester has also seen significant improvements in recent years. Advances in green chemistry principles have led to more sustainable synthetic routes, reducing waste and energy consumption. These developments not only make the production process more environmentally friendly but also lower costs, making the compound more accessible for research and commercial applications.

Future research directions for 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester may focus on expanding its therapeutic potential. By exploring new synthetic strategies and leveraging cutting-edge technologies such as CRISPR-based screening, scientists could uncover novel derivatives with enhanced biological activity. The integration of artificial intelligence (AI) into drug discovery pipelines may also accelerate the identification of promising candidates derived from this compound.

The versatility of 4-Amino-5-bromo-2-chloro-benzoic acid methyl ester underscores its importance as a chemical entity with broad applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly pivotal role in shaping the future of pharmaceuticals and materials science.